Cas no 56354-44-0 ((2,2,2-Trifluoroethyl)sulfonylbenzene)

• Product Name: (2,2,2-Trifluoroethyl)sulfonylbenzene
• CAS No: 56354-44-0
• MF: C₈H₇F₃O₂S
• MW: 224.200191736221
• MDL: MFCD03206519
• CID: 3362627
• PubChem ID: 12578046
• Update Time: 2025-06-07

(2,2,2-Trifluoroethyl)sulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• BENZENE, [(2,2,2-TRIFLUOROETHYL)SULFONYL]-
• 2,2,2-trifluoroethylphenylsulfone
• MFCD03206519
• 56354-44-0
• [(2,2,2-trifluoroethyl)sulfonyl]benzene
• AKOS000406206
• BEHOCUNRNWUVRO-UHFFFAOYSA-N
• SCHEMBL778104
• STL365448
• ZMLUMHDKFJARJL-UHFFFAOYSA-N
• (2,2,2-TRIFLUOROETHANESULFONYL)BENZENE
• (2,2,2-trifluoroethyl)sulfonylbenzene
• 2,2,2-trifluoroethylsulfonylbenzene
• AS-11310
• (2,2,2-Trifluoroethyl)sulfonylbenzene

• MDL： MFCD03206519
• Inchi： 1S/C8H7F3O2S/c9-8(10,11)6-14(12,13)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： ZMLUMHDKFJARJL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 224.01188512g/mol
• Monoisotopic Mass: 224.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Melting Point: 110-112°C

(2,2,2-Trifluoroethyl)sulfonylbenzene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on (2,2,2-Trifluoroethyl)sulfonylbenzene

BENZENE, [(2,2,2-TRIFLUOROETHYL)SULFONYL]- (CAS No. 56354-44-0)

BENZENE, [(2,2,2-TRIFLUOROETHYL)SULFONYL]- (commonly referred to as (Trifluoroethylsulfonyl)benzene) is a highly specialized organic compound with the CAS registry number 56354-44-0. This compound is a derivative of benzene, where one of the hydrogen atoms on the benzene ring is replaced by a sulfonamide group attached to a trifluoroethyl chain. The structure of this compound is represented as C6H5-SO2-CF3CH2CF3.

The synthesis of BENZENE, [(2,2,2-TRIFLUOROETHYL)SULFONYL]- involves the reaction of benzene with a trifluoroethyl sulfonic acid or its derivatives under specific conditions. The trifluoroethyl group introduces unique electronic and steric properties to the molecule, making it highly valuable in various chemical applications.

Recent studies have highlighted the potential of this compound in the field of pharmaceutical chemistry. The trifluoroethylsulfonyl group is known to enhance the bioavailability and stability of drug molecules. Researchers have explored its use as an intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions.

In addition to its pharmaceutical applications, BENZENE, [(2,2,2-TRIFLUOROETHYL)SULFONYL]- has shown promise in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and organic light-emitting diodes (OLEDs). Recent advancements in nanotechnology have further expanded its potential in creating high-performance electronic devices.

The compound's stability under various chemical conditions has also made it an attractive choice for use in industrial processes. Its resistance to oxidation and thermal degradation makes it suitable for applications requiring high durability and longevity. Recent research has focused on optimizing its synthesis to reduce costs and improve scalability for industrial production.

In terms of environmental impact, studies have shown that BENZENE, [(2,2,2-TRIFLUOROETHYL strong>)< strong>SULFONYL strong>]- exhibits low toxicity and minimal environmental persistence. This makes it a safer alternative to other similar compounds in certain industrial and pharmaceutical applications. Regulatory bodies have also recognized its safety profile through extensive testing and evaluation.

The demand for this compound has grown significantly due to its versatility across multiple industries. Its ability to function as both a reactive intermediate and a stable end product has positioned it as a key player in modern chemical synthesis. As research continues to uncover new applications and improvements in its synthesis methods, the future of this compound looks promising across various scientific domains.